Cas no 71793-51-6 (2-isothiocyanato-1-methoxy-4-nitrobenzene)
71793-51-6 structure
Product Name:2-isothiocyanato-1-methoxy-4-nitrobenzene
CAS No:71793-51-6
MF:C8H6N2O3S
MW:210.209840297699
MDL:MFCD00060634
CID:562214
PubChem ID:522431
Update Time:2025-04-19
2-isothiocyanato-1-methoxy-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-isothiocyanato-1-methoxy-4-nitro-
- 2-isothiocyanato-1-methoxy-4-nitrobenzene
- 2-Methoxy-5-nitrophenyl isothiocyanate
- 2-Methoxy-5-nitro-phenylisothiocyanat
- MFCD00060634
- 71793-51-6
- SY326125
- 2-Methoxy-5-nitrophenylisothiocyanate
- FS-4411
- 2-Isothiocyanato-1-methoxy-4-nitrobenzene #
- AKOS005171078
- METHYL4-(P-NITROPHENOXY)BUTYRATE
- FT-0641368
- A837331
- 2-isothiocyanato-1-methoxy-4-nitro-benzene
- SCHEMBL6117077
- DTXSID20334950
-
- MDL: MFCD00060634
- Inchi: 1S/C8H6N2O3S/c1-13-8-3-2-6(10(11)12)4-7(8)9-5-14/h2-4H,1H3
- InChI Key: QVOHAYVRNBCJDV-UHFFFAOYSA-N
- SMILES: S=C=NC1C=C(C=CC=1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 210.01000
- Monoisotopic Mass: 210.00991323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 99.5Ų
Experimental Properties
- Melting Point: 105 °C
- PSA: 99.50000
- LogP: 2.86090
2-isothiocyanato-1-methoxy-4-nitrobenzene Security Information
- Hazardous Material transportation number:UN 2811
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- HazardClass:IRRITANT
2-isothiocyanato-1-methoxy-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009511-1g |
2-Methoxy-5-nitrophenyl isothiocyanate |
71793-51-6 | 98% | 1g |
£36.00 | 2022-02-28 | |
| Fluorochem | 009511-5g |
2-Methoxy-5-nitrophenyl isothiocyanate |
71793-51-6 | 98% | 5g |
£107.00 | 2022-02-28 | |
| Fluorochem | 009511-25g |
2-Methoxy-5-nitrophenyl isothiocyanate |
71793-51-6 | 98% | 25g |
£321.00 | 2022-02-28 | |
| TRC | B452623-100mg |
2-isothiocyanato-1-methoxy-4-nitrobenzene |
71793-51-6 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B452623-500mg |
2-isothiocyanato-1-methoxy-4-nitrobenzene |
71793-51-6 | 500mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B452623-1g |
2-isothiocyanato-1-methoxy-4-nitrobenzene |
71793-51-6 | 1g |
$ 135.00 | 2022-06-07 | ||
| abcr | AB150151-2 g |
2-Methoxy-5-nitrophenyl isothiocyanate, 97%; . |
71793-51-6 | 97% | 2 g |
€163.80 | 2023-07-20 | |
| abcr | AB150151-10 g |
2-Methoxy-5-nitrophenyl isothiocyanate, 97%; . |
71793-51-6 | 97% | 10 g |
€480.00 | 2023-07-20 | |
| eNovation Chemicals LLC | Y1261635-1g |
Benzene,2-isothiocyanato-1-methoxy-4-nitro- |
71793-51-6 | 98% | 1g |
$240 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1261635-5g |
Benzene,2-isothiocyanato-1-methoxy-4-nitro- |
71793-51-6 | 98% | 5g |
$355 | 2024-06-07 |
2-isothiocyanato-1-methoxy-4-nitrobenzene Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
71793-51-6 (2-isothiocyanato-1-methoxy-4-nitrobenzene) Related Products
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- 59741-17-2(2-Isocyanato-1-methoxy-4-nitrobenzene)
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